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Reported Half-Life of Butamirate Citrate

The table below summarizes the key pharmacokinetic parameters for butamirate citrate and its metabolites

from the available data:

Subject of Measurement
Reported Half-Life
(Mean Values)

Formulation Source / Context

Butamirate Citrate (Parent
Drug)

6 hours [1] Syrup Pharmaceutical
Compendia

Butamirate Citrate (Parent
Drug)

~13 hours [2] [3] Sustained-Release
Tablet

Product Monograph
(Meera)

2-Phenylbutyric Acid
(Active Metabolite)

26 - 28 hours [4] Syrup, Tablet, Oral
Solution

Clinical
Pharmacokinetic Study

This discrepancy occurs because butamirate citrate is rapidly metabolized. One clinical study noted that the

parent drug is quickly hydrolyzed and is not detectable in plasma, while its metabolites have a much longer

half-life [5] [4]. Therefore, the ~13-hour value likely reflects the slow release from a sustained-release

formulation [2], while the 26-28 hour value pertains to the active metabolites that are responsible for the

prolonged therapeutic effect [4].
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Experimental Protocol for Pharmacokinetic Analysis

The data in the table above, particularly the 26-28 hour half-life for metabolites, comes from a robust clinical

trial design. Here is the detailed methodology from that study [4]:

Study Design: Two randomized, two-way crossover studies.

Participants: 18 healthy adult volunteers.
Dosage: Single 45 mg dose of butamirate citrate.

Formulations Tested: Syrup vs. syrup, and tablet vs. oral solution.
Blood Sampling: 17 blood samples were drawn from each volunteer within 96 hours after dosing.

Washout Period: 1 week between successive drug doses to eliminate carryover effects.
Bioanalytical Method: The plasma concentration of the main metabolite, 2-phenylbutyric acid, was

determined using a validated reversed-phase High-Performance Liquid Chromatography (HPLC)
method with UV detection.

Pharmacokinetic Calculation: The elimination half-life (t½) was calculated from the metabolite's
plasma concentration-time profile.

This workflow for determining the half-life of butamirate's metabolites can be summarized as follows:
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Workflow for Metabolite Half-Life Determination

Study Population:
    18 Healthy Volunteers

Intervention:
    Single 45 mg Oral Dose

Blood Sample Collection:
    17 time points over 96 hours

Bioanalysis:
    HPLC-UV for 2-Phenylbutyric Acid

Data Processing:
    Calculate Metabolite Half-Life (t½)

Result:
    Half-life ~27 hours

Washout Period:
    1 Week

Click to download full resolution via product page

Key Implications for Research and Development

The pharmacokinetic data reveals two critical points for professionals:

Focus on Metabolites: The therapeutic activity of butamirate citrate is largely due to its active
metabolites (2-phenylbutyric acid and diethylaminoethoxyethanol), which have a significantly longer

half-life than the parent drug [2] [4]. Any pharmacokinetic or pharmacodynamic modeling must
account for these metabolites.
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Formulation Impact: The difference in half-life between the syrup (parent drug: 6 hours) and

sustained-release tablet (parent drug: ~13 hours) demonstrates how formulation can be used to
modulate the drug's release profile and maintain stable plasma levels [1] [2].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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